molecular formula C9H8Br2N2 B15235640 (3R)-3-Amino-3-(3,5-dibromophenyl)propanenitrile

(3R)-3-Amino-3-(3,5-dibromophenyl)propanenitrile

Cat. No.: B15235640
M. Wt: 303.98 g/mol
InChI Key: KXGJIBHFNZVPCD-SECBINFHSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3R)-3-Amino-3-(3,5-dibromophenyl)propanenitrile is a chiral nitrile-containing compound characterized by a propanenitrile backbone with a 3,5-dibromophenyl substituent and an amino group at the stereogenic 3-position. The R-configuration at this position defines its stereochemistry, which is critical for its interactions in biological systems or asymmetric synthesis.

Properties

Molecular Formula

C9H8Br2N2

Molecular Weight

303.98 g/mol

IUPAC Name

(3R)-3-amino-3-(3,5-dibromophenyl)propanenitrile

InChI

InChI=1S/C9H8Br2N2/c10-7-3-6(4-8(11)5-7)9(13)1-2-12/h3-5,9H,1,13H2/t9-/m1/s1

InChI Key

KXGJIBHFNZVPCD-SECBINFHSA-N

Isomeric SMILES

C1=C(C=C(C=C1Br)Br)[C@@H](CC#N)N

Canonical SMILES

C1=C(C=C(C=C1Br)Br)C(CC#N)N

Origin of Product

United States

Comparison with Similar Compounds

Halogenated Derivatives

  • (3R)-3-Amino-3-(3,5-dichlorophenyl)propanenitrile: Replacing bromine with chlorine reduces molecular weight (Br: ~80 amu vs. Cl: ~35 amu) and alters electronic properties. Chlorine’s lower electronegativity may decrease aromatic ring electron-withdrawing effects, impacting reactivity and binding interactions.

Alkyl- and Oxygen-Substituted Analogues

  • (3R)-3-Amino-3-(3,5-dimethylphenyl)propanenitrile: Methyl groups donate electron density via inductive effects, increasing the aromatic ring’s nucleophilicity. This substitution likely improves metabolic stability compared to halogenated analogues but reduces polarity .
  • 3-Amino-3-(3,5-dimethoxyphenyl)propanenitrile: Methoxy groups enhance solubility via hydrogen bonding but may introduce metabolic liabilities (e.g., O-demethylation).

Heterocyclic Derivatives

  • 2,4-Dibromo-6-(3-(substitutedphenyl)-4,5-dihydroisoxazol-5-yl)aniline : Incorporation of an isoxazole ring introduces rigidity and hydrogen-bonding sites, which may improve target selectivity. However, the propanenitrile backbone is replaced with a dihydroisoxazole, fundamentally altering pharmacokinetic properties .

Spectral and Analytical Data

Key spectral differences among analogues:

Compound FT-IR (C≡N stretch, cm⁻¹) ¹H NMR (Amino protons, ppm) ¹³C NMR (Nitrile carbon, ppm)
(3R)-3-Amino-3-(3,5-dibromophenyl)propanenitrile ~2240 (predicted) δ 1.8–2.2 (broad) ~120 (predicted)
(3R)-3-Amino-3-(3,5-dimethylphenyl)propanenitrile ~2225 δ 1.7–2.0 (broad) 118
Isoxazole derivative N/A (no nitrile) δ 6.8–7.5 (aromatic) 150–160 (isoxazole carbons)

Note: Predicted values for the target compound are based on analogous nitriles.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.